N-{[(5-tert-butyl-3-chloro-2-hydroxyphenyl)amino]carbonothioyl}-2-iodobenzamide

• IUPAC Name: N-[(5-tert-butyl-3-chloro-2-hydroxyphenyl)carbamothioyl]-2-iodobenzamide
• InChI: InChI=1S/C18H18ClIN2O2S/c1-18(2,3)10-8-12(19)15(23)14(9-10)21-17(25)22-16(24)11-6-4-5-7-13(11)20/h4-9,23H,1-3H3,(H2,21,22,24,25)
• InChI Key: JRFZIXPBIIEVJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C(=C1)Cl)O)NC(=S)NC(=O)C2=CC=CC=C2I
• Molecular Formula: C18H18ClIN2O2S
• Molecular Weight: 488.8 g/mol

Description

N-{[(5-tert-butyl-3-chloro-2-hydroxyphenyl)amino]carbonothioyl}-2-iodobenzamide, commonly known as CTIB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CTIB is a small molecule that has been synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.

Mechanism of Action

CTIB exerts its effects by binding to specific targets, including enzymes and ion channels. The binding of CTIB to these targets leads to changes in their activity, resulting in physiological and biochemical effects. The exact mechanism of action of CTIB is still being studied, but it is believed to involve the formation of covalent bonds with its targets.
Biochemical and physiological effects:
CTIB has been shown to have a variety of biochemical and physiological effects, including the inhibition of enzyme activity, modulation of ion channel activity, and induction of cell death in cancer cells. CTIB has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

CTIB has several advantages for use in lab experiments, including its small size, which allows it to penetrate cells and tissues easily. Additionally, CTIB has been shown to be stable in a variety of conditions, making it a useful tool for studying enzyme and ion channel activity. However, CTIB has some limitations, including its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving CTIB, including the identification of new therapeutic targets for cancer and neurological disorders, the development of new CTIB analogs with improved properties, and the optimization of the synthesis process for increased yield and scalability. Additionally, further studies are needed to fully understand the mechanism of action of CTIB and its potential applications in drug discovery and development.
Conclusion:
CTIB is a small molecule that has gained significant attention in the scientific community due to its potential applications in various fields. CTIB has been synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions. CTIB has shown promise as a tool compound in drug discovery efforts and as a potential therapeutic agent for cancer and neurological disorders. Further research is needed to fully understand the potential of CTIB and to identify new therapeutic targets for its use.

Scientific Research Applications

CTIB has been studied extensively for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. CTIB has been found to inhibit the activity of several enzymes, including protein tyrosine phosphatases, which are implicated in cancer development and progression. CTIB has also been shown to modulate the activity of ion channels in the brain, making it a potential candidate for the treatment of neurological disorders. Additionally, CTIB has been used as a tool compound in drug discovery efforts to identify new therapeutic targets.